Cas no 1955518-67-8 (2-3-(fluorosulfonyl)-2,4,6-trimethylphenylacetic acid)

• Product Name: 2-3-(fluorosulfonyl)-2,4,6-trimethylphenylacetic acid
• CAS No: 1955518-67-8
• MF: C₁₁H₁₃FO₄S
• MW: 260.281925916672
• MDL: MFCD28968543
• CID: 5172837
• PubChem ID: 122236090
• Update Time: 2025-11-01

2-3-(fluorosulfonyl)-2,4,6-trimethylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 3-(fluorosulfonyl)-2,4,6-trimethyl-
• 2-3-(fluorosulfonyl)-2,4,6-trimethylphenylacetic acid

• MDL： MFCD28968543
• Inchi： 1S/C11H13FO4S/c1-6-4-7(2)11(17(12,15)16)8(3)9(6)5-10(13)14/h4H,5H2,1-3H3,(H,13,14)
• InChI Key： ZAOGSGGDOFLEJR-UHFFFAOYSA-N
• SMILES： C1(CC(O)=O)=C(C)C=C(C)C(S(F)(=O)=O)=C1C

Additional information on 2-3-(fluorosulfonyl)-2,4,6-trimethylphenylacetic acid

Recent Advances in the Study of 2-3-(Fluorosulfonyl)-2,4,6-trimethylphenylacetic Acid (CAS: 1955518-67-8)

In recent years, the compound 2-3-(fluorosulfonyl)-2,4,6-trimethylphenylacetic acid (CAS: 1955518-67-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorosulfonyl and trimethylphenylacetic acid functional groups, has shown promising potential in various applications, including drug development, chemical probes, and enzyme inhibition studies. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

The synthesis of 2-3-(fluorosulfonyl)-2,4,6-trimethylphenylacetic acid has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as multi-step organic synthesis and high-performance liquid chromatography (HPLC) purification to achieve high-quality batches of the compound. These improvements have facilitated more reliable and reproducible results in subsequent biological assays. The compound's stability under various physiological conditions has also been investigated, with findings suggesting that it remains stable in aqueous solutions at neutral pH, making it suitable for in vitro and in vivo studies.

One of the most notable applications of 2-3-(fluorosulfonyl)-2,4,6-trimethylphenylacetic acid is its role as a chemical probe for studying enzyme activity. Recent studies have demonstrated its ability to selectively inhibit certain enzymes, particularly those involved in inflammatory pathways. For instance, it has been shown to effectively inhibit cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. This inhibitory activity has sparked interest in its potential as a lead compound for developing novel anti-inflammatory drugs. Further mechanistic studies are underway to elucidate the precise binding interactions between the compound and its target enzymes.

In addition to its enzyme inhibitory properties, 2-3-(fluorosulfonyl)-2,4,6-trimethylphenylacetic acid has also been explored for its potential in targeted drug delivery systems. Researchers have functionalized nanoparticles with this compound to enhance their specificity and efficacy in delivering therapeutic agents to diseased tissues. Preliminary results from animal models have shown promising outcomes, with reduced off-target effects and improved therapeutic indices. These findings underscore the compound's versatility and its potential to revolutionize drug delivery strategies in the treatment of various diseases, including cancer and autoimmune disorders.

Despite these advancements, challenges remain in the clinical translation of 2-3-(fluorosulfonyl)-2,4,6-trimethylphenylacetic acid. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. However, the compound's unique chemical properties and demonstrated biological activities make it a compelling candidate for continued investigation. Future research directions may include the development of derivatives with enhanced pharmacological profiles and the exploration of its applications in other therapeutic areas, such as neurodegenerative diseases and infectious diseases.

In conclusion, 2-3-(fluorosulfonyl)-2,4,6-trimethylphenylacetic acid (CAS: 1955518-67-8) represents a promising molecule in the field of chemical biology and pharmaceutical research. Its synthesis has been refined, and its biological activities have been characterized in various contexts, from enzyme inhibition to drug delivery. While challenges remain, the compound's potential to contribute to the development of novel therapeutics is undeniable. Continued research efforts will be essential to fully unlock its capabilities and translate these findings into clinical applications.